Cas no 175789-79-4 (Methyl 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate)
Methyl 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate is a versatile organic compound characterized by its triazole ring structure. This compound offers unique advantages such as high stability, ease of synthesis, and excellent compatibility with various organic reactions, making it a valuable building block in medicinal chemistry and materials science applications.
175789-79-4 structure
Product Name:Methyl 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate
CAS No:175789-79-4
MF:C6H9N3O2
MW:155.154560804367
CID:112146
PubChem ID:15258807
Update Time:2025-10-15
Methyl 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-carboxylicacid, 1,5-dimethyl-, methyl ester
- 1,5-Dimethyl-1H-[1,2,3]triazole-4-carboxylic acid methyl ester
- 1H-1,2,3-Triazole-4-carboxylicacid,1,5-dimethyl-,methylester(9CI)
- Methyl 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate
-
- Inchi： 1S/C6H9N3O2/c1-4-5(6(10)11-3)7-8-9(4)2/h1-3H3
- InChI Key： GMIHQYNQHGPEFH-UHFFFAOYSA-N
- SMILES： O(C)C(C1=C(C)N(C)N=N1)=O
Computed Properties
- Exact Mass: 155.069476538g/mol
- Monoisotopic Mass: 155.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57
- XLogP3: 0.3
Methyl 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510938-1g |
Methyl1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate |
175789-79-4 | 97% | 1g |
$401 | 2022-09-29 |
Methyl 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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